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Compound of Interest

Compound Name: Benzyltrimethylammonium

CAS No.: 14800-24-9

Cat. No.: B079724 Get Quote

Executive Technical Summary
Benzyltrimethylammonium chloride (BTMAC) represents a critical class of Phase Transfer

Catalysts (PTC) utilized to overcome kinetic inhibition in heterogeneous reaction systems.

Unlike complex organometallic catalysts, BTMAC leverages a quaternary ammonium

architecture to facilitate the migration of anionic reactants across immiscible interfaces

(typically aqueous-organic), thereby accelerating nucleophilic substitutions, alkylations, and

oxidations by orders of magnitude.

This guide provides a rigorous physicochemical profile of BTMAC, distinguishing its behavior

from long-chain surfactant analogs. It details the thermodynamic boundaries of its stability,

elucidates the "Starks' Extraction" mechanism through which it operates, and offers validated

protocols for its synthesis and handling in high-purity applications.

Physicochemical Characterization
BTMAC (CAS: 56-93-9) is a quaternary ammonium salt characterized by a hydrophilic cationic

head and a lipophilic benzyl moiety. This amphiphilic structure is optimized for interfacial

activity rather than bulk micellization, making it a superior choice for PTC over detergency

applications.
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Property Value / Description Contextual Significance

Molecular Formula C₁₀H₁₆ClN --

Molecular Weight 185.69 g/mol
Low MW facilitates rapid

interfacial diffusion.

Appearance
White to off-white crystalline

powder

Highly hygroscopic; requires

desiccation.

Melting Point 239 °C (with decomposition)

High lattice energy; distinct

from lower melting ionic

liquids.

Thermal Stability Stable < 135 °C

Critical: Prolonged heating

>135°C risks reversal to benzyl

chloride and trimethylamine

(Hofmann-like elimination).

Solubility (Water) ~800 g/L (20 °C)

Extremely high aqueous

solubility drives the equilibrium

of the catalyst into the

aqueous phase.

Solubility (Organics)
Soluble in Ethanol, Methanol;

Sparingly in non-polar solvents

Amphiphilicity allows it to

shuttle ions into organic media

(e.g., DCM, Toluene) as ion

pairs.

pH (10% aq.) 6.0 – 8.0

Neutral profile minimizes side

reactions in pH-sensitive

substrates.

Density 1.07 g/cm³
Denser than water; relevant for

phase separation engineering.

Surfactant vs. Hydrotrope Behavior
Unlike long-chain analogs (e.g., Cetyltrimethylammonium chloride), BTMAC does not exhibit a

sharp, low-concentration Critical Micelle Concentration (CMC). The benzyl group provides

insufficient hydrophobicity to drive stable spherical micelle formation at micromolar
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concentrations. Instead, BTMAC functions as a hydrotrope and ion-pair reagent, stabilizing

anionic nucleophiles in organic solvents through electrostatic attraction without forming large

colloidal aggregates.

Mechanistic Architecture: Phase Transfer
Catalysis[2][3][4]
The catalytic efficacy of BTMAC is governed by the Starks' Extraction Mechanism. In a

biphasic system (e.g., aqueous NaOH / organic alkyl halide), the reaction is kinetically inhibited

because the nucleophile (

) and electrophile (

) reside in separate phases.

BTMAC (

) functions as a shuttle:

Interfacial Exchange:

in the aqueous phase pairs with the nucleophile (

).

Phase Transfer: The lipophilic ion pair (

) migrates into the organic phase.

Reaction:

reacts with the organic substrate (

), displacing the leaving group (

).

Regeneration:

returns to the aqueous phase to restart the cycle.
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Visualization: Starks' Extraction Cycle
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Caption: The catalytic cycle of BTMAC facilitating nucleophilic substitution across an aqueous-

organic interface.

Experimental Protocols
Synthesis of High-Purity BTMAC
For applications requiring trace-metal-free or specific counter-ion purity, in-house synthesis via

quaternization is recommended.

Reaction:

Protocol:

Setup: Equip a 500 mL three-neck round-bottom flask with a reflux condenser, addition

funnel, and magnetic stirrer. Purge with nitrogen.[1]

Reagent Loading: Charge the flask with Benzyl Chloride (0.1 mol) dissolved in absolute

Ethanol (100 mL).
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Amine Addition: Cool the solution to 0°C. Slowly add Trimethylamine (33% in EtOH, 0.12

mol, 1.2 eq) via the addition funnel to control the exotherm.

Reaction: Allow to warm to room temperature, then heat to mild reflux (approx. 60-70°C) for

4–6 hours. Note: Monitor via TLC (Mobile phase: MeOH/DCM) for disappearance of benzyl

chloride.

Isolation: Cool the mixture to 0°C. BTMAC will precipitate as white crystals.

Purification: Filter the solid. Recrystallize from hot Ethanol/Ether (1:1 v/v) to remove

unreacted amine and benzyl chloride traces.

Drying: Dry under high vacuum at 40°C for 12 hours. Store in a desiccator.

Purity Analysis (Non-Aqueous Titration)
To verify the assay (>99%):

Dissolve 0.2 g of dried BTMAC in 50 mL of glacial acetic acid.

Add 5 mL of mercuric acetate solution (to sequester chloride ions).

Titrate with 0.1 N Perchloric acid using Crystal Violet indicator.

Endpoint: Color change from violet to blue-green.

Safety & Toxicology Profile
BTMAC is a potent chemical agent and must be handled with strict adherence to safety

protocols.[2] It is classified as acutely toxic.[3][4]
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Hazard Class GHS Code Hazard Statement

Acute Toxicity (Oral) H301
Toxic if swallowed (LD50 Rat:

~500 mg/kg).[5][3]

Acute Toxicity (Dermal) H311 Toxic in contact with skin.[5][3]

Skin/Eye Irritation H315/H319
Causes skin irritation and

serious eye irritation.[4]

Aquatic Toxicity H411
Toxic to aquatic life with long-

lasting effects.

Handling Precautions:

Engineering Controls: Use only in a chemical fume hood to prevent inhalation of dust.

PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, and lab coat are

mandatory.

Thermal Hazard: Do not heat above 135°C without rigorous temperature control. Thermal

decomposition releases Benzyl Chloride (a lacrymator and alkylating agent) and

Trimethylamine (flammable gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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